Cas no 168547-43-1 (Ammonium niobate(v)oxalate hydrat)

• Product Name: Ammonium niobate(v)oxalate hydrat
• CAS No: 168547-43-1
• MF: C₂H₅NNbO₄
• MW: 199.971780538559
• CID: 850467
• PubChem ID: 87087637
• Update Time: 2025-09-28

Ammonium niobate(v)oxalate hydrat Chemical and Physical Properties

Names and Identifiers

• Ammonium niobate(v)oxalate hydrat
• Ammonium niobate(V)oxalate hydrate
• AMMONIUM NIOBATE(V) OXALATE HYDRATE 99&
• NIOBIUM OXALATE
• Niobium ammonium oxalate
• Ammonium niobate(V) oxalate hydrate
• AMMONIUM NIOBATE(V) OXALATE HYDRATE 99&
• azane;niobium;oxalic acid
• SCHEMBL284895
• 168547-43-1
• RAZJNMAKNKFPKI-UHFFFAOYSA-N
• oxalic acid amine niobium

• Inchi： 1S/C2H2O4.H3N.Nb/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);1H3;
• InChI Key： RAZJNMAKNKFPKI-UHFFFAOYSA-N
• SMILES： [Nb].OC(C(=O)O)=O.N

Computed Properties

• Exact Mass: 199.92823g/mol
• Monoisotopic Mass: 199.92823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 71.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Melting Point: 122 °C (dec.)(lit.)

Ammonium niobate(v)oxalate hydrat Security Information

• WGK Germany：3

Additional information on Ammonium niobate(v)oxalate hydrat

Comprehensive Overview of Ammonium Niobate(V) Oxalate Hydrate (CAS No. 168547-43-1): Properties, Applications, and Industry Insights

Ammonium niobate(V) oxalate hydrate (CAS No. 168547-43-1) is a specialized inorganic compound with significant relevance in advanced material science and industrial applications. This compound, often abbreviated as ANOX, combines niobium's unique properties with oxalate ligands, making it a versatile precursor for catalysts, ceramics, and electronic materials. Its molecular structure, NH₄[NbO(C₂O₄)₂]·xH₂O, ensures stability and reactivity under controlled conditions, aligning with modern demands for sustainable chemistry.

In recent years, the surge in interest around niobium-based materials has been driven by their applications in energy storage, particularly lithium-ion batteries and supercapacitors. Researchers frequently search for "niobium compounds for battery anodes" or "eco-friendly ceramic precursors," highlighting the compound's role in next-generation technologies. Ammonium niobate(V) oxalate hydrate stands out due to its ability to form high-purity niobium pentoxide (Nb₂O₅) upon calcination, a critical material for dielectric layers and photocatalytic systems.

The synthesis of Ammonium niobate(V) oxalate hydrate typically involves the reaction of niobium pentoxide with oxalic acid and ammonium salts under aqueous conditions. This process, often queried as "how to synthesize ANOX" in academic forums, emphasizes reproducibility and scalability. The compound's hydrated form ensures solubility in polar solvents, facilitating its use in sol-gel deposition methods—a technique widely adopted for thin-film coatings in solar cells and sensors.

From an industrial perspective, CAS No. 168547-43-1 is pivotal in producing niobium-rich catalysts for petrochemical refining. Searches like "niobium catalysts for hydrocarbon conversion" reflect its importance in reducing energy consumption during catalytic cracking. Additionally, its low-toxicity profile compared to other metal oxalates aligns with the "green chemistry" trend, making it a preferred choice for environmentally conscious manufacturers.

Emerging applications in optoelectronics further elevate the demand for Ammonium niobate(V) oxalate hydrate. Its ability to form transparent conductive oxides (TCOs) when processed with dopants addresses queries such as "TCO materials for flexible displays." The compound's compatibility with inkjet printing and chemical vapor deposition (CVD) techniques also positions it as a key enabler for printed electronics—a sector projected to grow exponentially.

Quality control and characterization of ANOX are critical, with analytical techniques like X-ray diffraction (XRD) and thermogravimetric analysis (TGA) frequently mentioned in research papers. Users often seek "ANOX purity standards" or "thermal decomposition of niobium oxalates," underscoring the need for precise documentation of its physicochemical properties, including decomposition temperatures (~200–300°C) and crystalline phases.

In summary, Ammonium niobate(V) oxalate hydrate (CAS No. 168547-43-1) bridges fundamental research and industrial innovation. Its multifaceted applications—from energy storage to catalysis—coupled with its alignment with sustainability goals, ensure its continued relevance. As advancements in material science accelerate, this compound will likely remain at the forefront of discussions on "next-generation functional materials" and "cost-effective chemical precursors."